2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid

• IUPAC Name: 2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)acetic acid
• InChI: InChI=1S/C10H8N2O4/c13-8-5-12(9(14)10(15)16)7-4-2-1-3-6(7)11-8/h1-4H,5H2,(H,11,13)(H,15,16)
• InChI Key: AIEIEADFKCAOTJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1C(=O)C(=O)O
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol

Description

2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid, also known as OTQA, is a synthetic compound that has been widely used in scientific research. It is a derivative of quinoxaline, which is a heterocyclic compound that contains a nitrogen atom in its ring structure. OTQA has been found to have various biochemical and physiological effects, making it a valuable tool for studying different biological processes.

Mechanism of Action

The mechanism of action of 2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid is not fully understood, but it is believed to act as an inhibitor of various enzymes and signaling pathways involved in different biological processes. It has been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins. It has also been found to inhibit the activity of protein kinase C, which is involved in various signaling pathways.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines and to reduce oxidative stress in cells. It has also been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid has several advantages for use in lab experiments, including its stability and solubility in water and organic solvents. It is also relatively easy to synthesize, making it readily available for research purposes. However, its use in lab experiments is limited by its potential toxicity and its effects on different biological processes, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid, including its potential therapeutic applications in the treatment of various diseases. Further studies are needed to elucidate its mechanisms of action and to investigate its effects on different biological processes. Additionally, the development of new derivatives of this compound may lead to the discovery of more potent and selective compounds with specific therapeutic applications.

Synthesis Methods

The synthesis of 2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid involves the reaction between quinoxaline-2-carboxylic acid and ethyl acetoacetate in the presence of acetic anhydride and pyridine. The reaction results in the formation of this compound as a white crystalline solid with a melting point of 222-224°C.

Scientific Research Applications

2-Oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid has been used in various scientific research studies to investigate its mechanisms of action and its effects on different biological processes. It has been found to have potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.